Cas no 946352-25-6 (N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946352-25-6
• MF: C₂₇H₂₆FN₃O₂
• MW: 443.51265001297
• CID: 5504114
• Update Time: 2025-05-21

N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-butyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C27H26FN3O2/c1-2-3-16-30(18-20-8-5-4-6-9-20)26(32)24-17-22-10-7-15-29-25(22)31(27(24)33)19-21-11-13-23(28)14-12-21/h4-15,17H,2-3,16,18-19H2,1H3
• InChI Key： ADDFPYWEYVJHFI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(C=CC=N2)C=C(C(N(CC2=CC=CC=C2)CCCC)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946352-25-6)

N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 946352-25-6, belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity and unique functional groups of this molecule make it a subject of intense research interest, particularly in the quest for novel pharmacological agents.

The molecular structure of N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide features a naphthyridine core substituted with various aromatic and alkyl groups. The presence of a benzyl group at the N1 position and a butyl group at the N2 position contributes to the compound's solubility and bioavailability, while the 4-fluorophenylmethyl group enhances its interaction with biological targets. These modifications are strategically designed to optimize pharmacokinetic properties and improve therapeutic efficacy.

In recent years, there has been a surge in research focused on developing new derivatives of naphthyridine due to their promising activities against various diseases. Studies have demonstrated that naphthyridine-based compounds exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atom in the 4-fluorophenyl ring is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability. This has led to increased interest in fluorinated naphthyridines as potential drug candidates.

One of the most compelling aspects of N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is its potential application in the treatment of cancer. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Specifically, it has been observed to interfere with the activity of enzymes such as kinases and cyclases, which are crucial for cell division and survival. These findings suggest that this compound may serve as a lead molecule for the development of novel anticancer therapies.

Furthermore, the compound's ability to cross the blood-brain barrier has opened up new avenues for treating central nervous system (CNS) disorders. The benzyl and butyl groups contribute to its lipophilicity, which is essential for effective penetration into the brain. This property makes it a promising candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Research is ongoing to explore its potential as a cholinesterase inhibitor and neuroprotective agent.

The synthesis of N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce the various functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in its preparation. These methods allow for efficient construction of the complex naphthyridine framework.

In terms of pharmacological activity, N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has shown notable effects on inflammatory pathways. In vitro studies have indicated that it can modulate cytokine production and reduce inflammation-induced tissue damage. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to interact with cytokine receptors suggests that it may regulate immune responses by affecting signaling cascades involved in inflammation.

The safety profile of this compound is another critical area of investigation. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity levels. The results suggest that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development. However, comprehensive safety evaluations are still necessary before it can be considered for clinical use. These studies will focus on long-term effects and potential side interactions with other medications.

The role of computational chemistry in understanding the behavior of N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide cannot be overstated. Molecular modeling techniques are used to predict how this compound interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize drug design for better efficacy. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are being made to develop analogs with enhanced properties such as improved solubility or targeted delivery systems. Additionally, combination therapies involving this compound with other drugs are being explored to achieve synergistic effects in treating complex diseases like cancer or neurodegenerative disorders.

In conclusion, N-benzyl-N-butyl-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946352- 25- 6) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool in drug development. As research continues, we can expect further insights into its mechanisms of action and new applications that could benefit patients worldwide. The dedication of scientists towards exploring innovative compounds like this one underscores the relentless pursuit of improving human health through chemistry.